[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxyphosphonic acid

• CAS No.: 14075-00-4
• Product Name: [3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxyphosphonic acid
• Molecular Formula: C5H11O8P
• Molecular Weight: 230.11 g/mol
• IUPAC Name: [(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl] dihydrogen phosphate
• Standard InChI: InChI=1S/C5H11O8P/c6-1-2-3(7)4(8)5(12-2)13-14(9,10)11/h2-8H,1H2,(H2,9,10,11)/t2-,3-,4-,5?/m1/s1
• Standard InChIKey: YXJDFQJKERBOBM-SOOFDHNKSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@H]([C@H](O1)OP(=O)(O)O)O)O)O
• SMILES: C(C1C(C(C(O1)OP(=O)(O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(O1)OP(=O)(O)O)O)O)O
• Physical Description: Solid
• Description: Ribose 1-phosphate, also known as D-ribose-1p, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. Ribose 1-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, ribose 1-phosphate is primarily located in the cytoplasm. Ribose 1-phosphate exists in all eukaryotes, ranging from yeast to humans. Ribose 1-phosphate participates in a number of enzymatic reactions. In particular, Guanine and ribose 1-phosphate can be biosynthesized from guanosine; which is mediated by the enzyme purine nucleoside phosphorylase. In addition, Xanthine and ribose 1-phosphate can be biosynthesized from xanthosine through the action of the enzyme purine nucleoside phosphorylase. In humans, ribose 1-phosphate is involved in the pentose phosphate pathway, the azathioprine action pathway, the nicotinate and nicotinamide metabolism pathway, and the pyrimidine metabolism pathway. Ribose 1-phosphate is also involved in several metabolic disorders, some of which include UMP synthase deficiency (orotic aciduria), the AICA-ribosiduria pathway, the xanthinuria type II pathway, and the xanthinuria type I pathway. Outside of the human body, ribose 1-phosphate can be found in a number of food items such as japanese walnut, pepper (c. chinense), leek, and moth bean. This makes ribose 1-phosphate a potential biomarker for the consumption of these food products.; Alpha-D-ribose 1-phosphate is the 1-phospho derivative of alpha-D-ribose. It has a role as an Escherichia coli metabolite. It derives from an alpha-D-ribose. It is a conjugate acid of an alpha-D-ribose 1-phosphate(2-).
• Synonyms: alpha-D-ribofuranose 1-phosphate; ribose 1-phosphate; ribose 1-phosphate, (alpha-D)-isomer; ribose 1-phosphate, (beta-D)-isome
• PubChem Compound: 123732
• Last Modified: Nov 11 2021